3-Chloro-5-methoxyphenylboronic acid

• IUPAC Name: (3-chloro-5-methoxyphenyl)boronic acid
• InChI: InChI=1S/C7H8BClO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,10-11H,1H3
• InChI Key: WAVZSRUGKKOQRB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)Cl)OC)(O)O
• Molecular Formula: C7H8BClO3
• DSSTOX Substance ID: DTXSID80590373
• Molecular Weight: 186.40 g/mol
• CAS No.: 915201-07-9

Description

3-Chloro-5-methoxyphenylboronic acid is a chemical compound with the molecular formula C7H8BClO3. It has a molecular weight of 186.40 g/mol. It is also known by other names such as (3-Chloro-5-methoxyphenyl)boronic acid, 3-Chloro-5-methoxybenzeneboronic acid, and this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8BClO3/c1-12-7-3-5 (8 (10)11)2-6 (9)4-7/h2-4,10-11H,1H3. The Canonical SMILES is B (C1=CC (=CC (=C1)Cl)OC) (O)O.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, boronic acids are known to be involved in various types of reactions. For instance, they are used in Suzuki-Miyaura cross-coupling reactions.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 186.40 g/mol. It has 2 hydrogen bond donors and 3 hydrogen bond acceptors. Its exact mass and monoisotopic mass are 186.0255020 g/mol. The topological polar surface area is 49.7 Ų.

Scientific Research Applications

Fluorescence Quenching Studies

Research has explored the fluorescence quenching mechanisms of boronic acid derivatives, including 5-chloro-2-methoxyphenylboronic acid. These studies involve steady-state fluorescence measurements and employ various models to analyze quenching mechanisms, providing insights into the static quenching mechanism in such systems (Geethanjali, Nagaraja, & Melavanki, 2015).

Supramolecular Assembly Design

Phenylboronic and 4-methoxyphenylboronic acids have been used in the design and synthesis of supramolecular assemblies. These studies involve understanding hydrogen bonds and other interactions to form complex structures (Pedireddi & Seethalekshmi, 2004).

Suzuki Cross-Coupling Reactions

A significant application area is the use of arylboronic acids, like 3-chloro-5-methoxyphenylboronic acid, in Suzuki cross-coupling reactions. These reactions are pivotal in synthesizing various organic compounds, including thiophene derivatives, and play a crucial role in pharmaceuticals and materials science (Ikram et al., 2015).

Crystal Engineering and Molecular Packing

Ortho-alkoxyphenylboronic acids, including derivatives of this compound, have been studied for their role in crystal engineering. Researchers have analyzed their structures to design novel boronic acids with monomeric structures, enhancing the potential for crystal engineering applications (Cyrański et al., 2012).

Catalysis and Organic Synthesis

Various boronic acids, including this compound, are utilized in catalysis and organic synthesis. For example, nickel-catalyzed aromatic C-H silylation studies have used boronic acids as key reagents to achieve regioselective silylation and subsequent conversion into biaryls (Ihara & Suginome, 2009).

Corrosion Inhibition

Some derivatives of methoxyphenylboronic acids have been tested as corrosion inhibitors. These studies contribute to understanding how such compounds can protect metals in acidic environments, highlighting their potential in industrial applications (Bentiss et al., 2009).

Safety and Hazards

3-Chloro-5-methoxyphenylboronic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for 3-Chloro-5-methoxyphenylboronic acid are not available, boronic acids in general are valuable building blocks in organic synthesis. They are being explored for their potential in various chemical reactions and their applications in the synthesis of complex molecules.

Mechanism of Action

Target of Action

3-Chloro-5-methoxyphenylboronic acid is a type of organoboron compound . Organoboron compounds are widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions . The primary targets of this compound are carbon-based molecules that participate in carbon-carbon bond-forming reactions .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, the boron atom in the organoboron compound transfers a formally nucleophilic organic group to a metal, such as palladium . This results in the formation of a new carbon-carbon bond .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction, facilitated by this compound, is a key step in various biochemical pathways. This reaction enables the formation of complex organic compounds from simpler ones . The downstream effects of these reactions can vary widely, depending on the specific compounds involved.

Result of Action

The primary result of the action of this compound is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, including pharmaceuticals and polymers .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the efficiency of the Suzuki-Miyaura cross-coupling reaction can be affected by the presence of other substances, the temperature, and the pH of the environment . Additionally, the stability of the compound can be affected by exposure to air and light .